N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide

• IUPAC Name: N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide
• InChI: InChI=1S/C22H24N2O2/c25-21-15-5-4-6-16(21)14-17(13-15)22(26)24-20-11-9-19(10-12-20)23-18-7-2-1-3-8-18/h1-3,7-12,15-17,23H,4-6,13-14H2,(H,24,26)
• InChI Key: OVFKKZYNIJKYKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC(C1)C2=O)C(=O)NC3=CC=C(C=C3)NC4=CC=CC=C4
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide is a synthetic compound that has gained significant interest in scientific research. This compound is a bicyclic nonenone derivative that has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide is not fully understood. However, it has been suggested that this compound may exert its antitumor effects by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, it may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain in animal models. Additionally, it has been found to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide is its potential as a therapeutic agent for cancer, inflammation, and pain. Additionally, it has a low toxicity profile, making it a safer alternative to other chemotherapeutic agents. However, one of the limitations of this compound is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide. One area of interest is the development of novel formulations that can improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential as a therapeutic agent for various diseases. Finally, more research is needed to evaluate the safety and efficacy of this compound in clinical trials.
In conclusion, N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide is a synthetic compound that has shown promising results as a potential therapeutic agent for cancer, inflammation, and pain. Its low toxicity profile and unique chemical structure make it a promising candidate for further development. However, more research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical trials.

Scientific Research Applications

N-(4-anilinophenyl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide has been studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to have anti-inflammatory and analgesic effects in animal models, making it a potential candidate for the treatment of pain and inflammation.